Cas no 83391-21-3 (2-chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one)

• Product Name: 2-chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one
• CAS No: 83391-21-3
• MF: C₂₂H₂₁ClN₂O
• MW: 364.867944478989
• CID: 844252
• PubChem ID: 5895342
• Update Time: 2025-07-19

2-chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-BENZYLIDENE-3-PHENYL-3,3A,4,5,6,7-HEXAHYDRO-INDAZOL-2-YL)-2-CHLORO-ETHANONE
• 2-chloro-1-[3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]ethan-1-one
• 2-chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one
• 1-[(7E)-7-benzylidene-3-phenyl-3,3a,4,5,6,7-hexahydro-2H-indazol-2-yl]-2-chloroethanone
• STK993152
• AKOS000122140
• 2-CHLORO-1-[3,3A,4,5,6,7-HEXAHYDRO-3-PHENYL-7-(PHENYLMETHYLENE)-2H-INDAZOL-2-YL]ETHANONE
• AKOS022094130
• 83391-21-3
• 1-[(7E)-7-benzylidene-3-phenyl-3a,4,5, 6-tetrahydro-3H-indazol-2-yl]-2-chloroethanone
• G76343
• 1-[(7E)-7-benzylidene-3-phenyl-3a,4,5,6-tetrahydro-3H-indazol-2-yl]-2-chloroethanone

• Inchi： 1S/C22H21ClN2O/c23-15-20(26)25-22(17-10-5-2-6-11-17)19-13-7-12-18(21(19)24-25)14-16-8-3-1-4-9-16/h1-6,8-11,14,19,22H,7,12-13,15H2
• InChI Key： LFMKEGDIJBNAKP-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C2C=CC=CC=2)C2C(C(=CC3C=CC=CC=3)CCC2)=N1)=O

Computed Properties

• Exact Mass: 364.1342410g/mol
• Monoisotopic Mass: 364.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 2-chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one

Comprehensive Analysis of 2-Chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one (CAS No. 83391-21-3)

The compound 2-Chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one (CAS No. 83391-21-3) is a structurally complex organic molecule that has garnered significant interest in the field of medicinal chemistry and material science. Its unique hexahydroindazole core and phenylmethylidene substituents make it a valuable scaffold for various applications, including drug discovery and functional material design. Researchers are increasingly exploring its potential due to its versatile reactivity and ability to interact with biological targets.

One of the most intriguing aspects of this compound is its chloro-substituted ethanone moiety, which enhances its electrophilic character and makes it a promising candidate for further chemical modifications. The presence of the phenyl and phenylmethylidene groups also contributes to its lipophilicity, a critical factor in its pharmacokinetic properties. This has led to its investigation in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown a growing interest in hexahydroindazole derivatives, driven by their potential therapeutic applications. For instance, compounds like 2-Chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one are being studied for their role in neurodegenerative disease research and anti-inflammatory pathways. These studies align with current trends in precision medicine, where researchers seek to identify small molecules with high specificity for disease-related targets.

From a synthetic chemistry perspective, the compound's chloro and carbonyl functionalities offer multiple sites for further derivatization. This flexibility has made it a popular intermediate in the synthesis of more complex heterocyclic systems. Its hexahydroindazole backbone is particularly appealing for constructing fused-ring systems, which are prevalent in many pharmaceuticals and agrochemicals. As such, it has become a focal point in green chemistry initiatives aimed at reducing waste and improving synthetic efficiency.

The compound's CAS No. 83391-21-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its spectroscopic properties, solubility, and stability under various conditions, highlighting the need for comprehensive characterization data. Additionally, its potential role in catalysis and material science has sparked discussions in online forums and research publications, further underscoring its multidisciplinary appeal.

Another area of interest is the compound's structure-activity relationship (SAR), which is crucial for optimizing its biological or material properties. Researchers are leveraging computational tools like molecular docking and density functional theory (DFT) to predict its interactions with proteins or other substrates. These efforts are part of a broader push toward rational drug design and high-throughput screening, where compounds like this serve as valuable starting points.

In summary, 2-Chloro-1-3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazol-2-ylethan-1-one (CAS No. 83391-21-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and reactivity profile make it a versatile tool for researchers exploring new frontiers in science and technology. As the demand for innovative solutions grows, this compound is poised to play an increasingly important role in advancing both theoretical and applied research.